Cas no 16761-18-5 (4-Acetamido-3-chlorobenzenesulfonyl chloride)

• Product Name: 4-Acetamido-3-chlorobenzenesulfonyl chloride
• CAS No: 16761-18-5
• MF: C₈H₇Cl₂NO₃S
• MW: 268.117079019547
• MDL: MFCD00052363
• CID: 87740
• PubChem ID: 282749
• Update Time: 2025-04-18

4-Acetamido-3-chlorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-3-chlorobenzene-1-sulfonyl chloride
• BUTTPARK 27\08-35
• 4-ACETAMIDO-3-CHLOROBENZENESULPHONYL CHLORIDE
• 4-(ACETYLAMINO)-3-CHLOROBENZENE-1-SULFONYL CHLORIDE
• 4-(Acetylamino)-3-chlorobenzenesulfonyl chloride
• 4-Acetamido-3-chlorobenzenesulfonyl chloride
• 3-Chlor-4-acetamino-benzol-sulfonylchlorid-(1)
• 4-acetamido-3-chlorophenylsulfonyl chloride
• 4-Acetylamino-3-chlor-benzolsulfonylchlorid
• N-acetyl-2-chloro-4-chlorosulphonylaniline
• 4-Acetamido-3-chlorobenzenesulfonyl chloride,97%
• 2'-Chloro-4'-(chlorosulphonyl)acetanilide, N-[2-Chloro-4-(chlorosulphonyl)acetamide
• 4-Acetylamino-3-chloro-benzenesulfonyl chloride
• SCHEMBL1020216
• MFCD00052363
• CS-0147279
• 4-acetylamino-3-chloro-benzenesulfonyl chloride
• N-[2-Chloro-4-(chlorosulphonyl)acetamide
• 4-(Acetylamino)-3-chlorobenzene-1-sulfonyl chloride, AldrichCPR
• FT-0616683
• NSC136584
• 3-Chloro-4-Acetamidobenzene-1-Sulfonyl Chloride
• DTXSID40300394
• 16761-18-5
• BP-12059
• Benzenesulfonylchloride, 4-(acetylamino)-3-chloro-
• 4-acetamido-3-chlorobenzene-1-sulfonylchloride
• A810883
• EN300-50898
• 4-acetamido-3-chloranyl-benzenesulfonyl chloride
• 2'-Chloro-4'-(chlorosulphonyl)acetanilide
• BB 0242431
• D83578
• NSC-136584
• ALOQYFFSHSEVJH-UHFFFAOYSA-N
• J-513624
• AKOS000156223
• 3-CHLOROMETHYL-4-METHOXY-BENZOICACIDMETHYLESTER
• Benzenesulfonyl chloride, 4-(acetylamino)-3-chloro-
• ALBB-021346
• 3-chloro-4-acetamidobenzenesulfonyl chloride
• DB-043708
• STK985645

• MDL： MFCD00052363
• Inchi： 1S/C8H7Cl2NO3S/c1-5(12)11-8-3-2-6(4-7(8)9)15(10,13)14/h2-4H,1H3,(H,11,12)
• InChI Key： ALOQYFFSHSEVJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C)=O)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 266.95200
• Monoisotopic Mass: 266.952369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.566
• Melting Point: 143 °C
• Boiling Point: 447.3 ℃ at 760 mmHg
• Flash Point: 224.3 °C
• Refractive Index: 1.596
• PSA: 71.62000
• LogP: 3.37970
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-Acetamido-3-chlorobenzenesulfonyl chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides